Cas no 53171-43-0 (1,3-Dioxane, 2-ethylidene-)
1,3-Dioxane, 2-ethylidene- is a cyclic acetal compound characterized by its six-membered dioxane ring with an ethylidene substituent at the 2-position. This structure imparts stability and reactivity, making it useful as an intermediate in organic synthesis, particularly in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its cyclic acetal functionality offers protection for carbonyl groups under acidic or basic conditions, enabling selective transformations in multi-step reactions. The compound's relatively low volatility and compatibility with various solvents enhance its handling in laboratory and industrial settings. Care should be taken during storage due to potential sensitivity to moisture and strong acids or bases.
1,3-Dioxane, 2-ethylidene- structure
Product Name:1,3-Dioxane, 2-ethylidene-
CAS No:53171-43-0
MF:C6H10O2
MW:114.142402172089
CID:357846
PubChem ID:11274986
Update Time:2025-05-28
1,3-Dioxane, 2-ethylidene- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2-ethylidene-
- 2-ethylidene-1,3-dioxane
- 53171-43-0
- DTXSID80460764
- EN300-37473910
- SCHEMBL17503002
-
- Inchi： 1S/C6H10O2/c1-2-6-7-4-3-5-8-6/h2H,3-5H2,1H3
- InChI Key： OMOATNXZPGTFGO-UHFFFAOYSA-N
- SMILES： O1/C(=C/C)/OCCC1
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3-Dioxane, 2-ethylidene- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37473910-0.05g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 0.05g |
$912.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-0.1g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 0.1g |
$956.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-0.25g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 0.25g |
$999.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-0.5g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 0.5g |
$1043.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-1.0g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 1g |
$1086.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-2.5g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 2.5g |
$2127.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-5.0g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 5g |
$3147.0 | 2023-05-29 | ||
| Enamine | EN300-37473910-10.0g |
2-ethylidene-1,3-dioxane |
53171-43-0 | 10g |
$4667.0 | 2023-05-29 |
1,3-Dioxane, 2-ethylidene- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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